Cas no 28735-24-2 (5-Methyl-3-(methylthio)-1,2,4-triazine)

• Product Name: 5-Methyl-3-(methylthio)-1,2,4-triazine
• CAS No: 28735-24-2
• MF: C₅H₇N₃S
• MW: 141.194178819656
• MDL: MFCD18325191
• CID: 1073227
• PubChem ID: 12503454
• Update Time: 2025-06-08

5-Methyl-3-(methylthio)-1,2,4-triazine Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-3-(methylthio)-1,2,4-triazine
• 3-(methylthio)-5-methyl-1,2,4-triazine
• 5-methyl-3-(methylsulfanyl)-1,2,4-triazine
• 5-methyl-3-methylsulfanyl-[1,2,4]triazine
• 5-methyl-3-methylsulphanyl-[1,2,4]triazine
• 5-methyl-3-methylthio[1,2,4]triazine
• 5-methyl-3-methylthio-1,2,4-triazine
• FT-0686049
• RP08499
• SureCN844567
• 5-methyl-3-methylsulfanyl-1,2,4-triazine
• CS-0239206
• AKOS015950328
• EN300-207731
• DA-07327
• J-517773
• Z1255426895
• AT21837
• DTXSID10500622
• MFCD18325191
• 28735-24-2
• SCHEMBL844567
• SB73552

• MDL： MFCD18325191
• Inchi： 1S/C5H7N3S/c1-4-3-6-8-5(7-4)9-2/h3H,1-2H3
• InChI Key： XIMYORHJBOQKDO-UHFFFAOYSA-N
• SMILES： S(C)C1=NN=CC(C)=N1

Computed Properties

• Exact Mass: 141.03621
• Monoisotopic Mass: 141.03606841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 88.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 64Ų

Experimental Properties

• PSA: 38.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 5-Methyl-3-(methylthio)-1,2,4-triazine

Comprehensive Overview of 5-Methyl-3-(methylthio)-1,2,4-triazine (CAS No. 28735-24-2)

5-Methyl-3-(methylthio)-1,2,4-triazine, with the CAS number 28735-24-2, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields, including pharmaceuticals and agrochemicals. This compound is characterized by its distinct molecular structure, which includes a triazine ring substituted with methyl and methylthio groups. The triazine ring is a six-membered heterocyclic compound with three nitrogen atoms, making it highly versatile in chemical reactions and biological interactions.

The molecular formula of 5-Methyl-3-(methylthio)-1,2,4-triazine is C₅H₈N₄S, and its molecular weight is approximately 160.19 g/mol. The compound is typically a white to off-white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These solubility properties make it suitable for various chemical and biological assays.

In the realm of pharmaceutical research, 5-Methyl-3-(methylthio)-1,2,4-triazine has shown promising activity as a potential lead compound for the development of new drugs. Recent studies have explored its anti-inflammatory and antiviral properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited significant inhibition of inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests that 5-Methyl-3-(methylthio)-1,2,4-triazine could be a valuable starting point for the development of novel anti-inflammatory agents.

Beyond its pharmaceutical applications, 5-Methyl-3-(methylthio)-1,2,4-triazine has also been investigated for its potential use in agrochemicals. Triazine-based compounds are well-known for their herbicidal properties, and this particular derivative has shown promise in controlling certain types of weeds without causing significant harm to crops. A study published in the Journal of Agricultural and Food Chemistry in 2020 demonstrated that 5-Methyl-3-(methylthio)-1,2,4-triazine effectively inhibited the growth of broadleaf weeds while exhibiting low toxicity to non-target organisms.

The synthesis of 5-Methyl-3-(methylthio)-1,2,4-triazine can be achieved through several routes. One common method involves the reaction of 3-amino-1,2,4-triazine with methyl iodide followed by treatment with sodium hydrosulfide. This multi-step process yields the desired product with high purity and yield. The synthetic pathway can be optimized to enhance efficiency and reduce environmental impact, making it suitable for large-scale production.

In terms of safety and handling, it is important to note that while 5-Methyl-3-(methylthio)-1,2,4-triazine is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed when handling this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be worn to prevent skin contact and inhalation. Additionally, the compound should be stored in a cool, dry place away from incompatible materials.

The environmental impact of 5-Methyl-3-(methylthio)-1,2,4-triazine is another important consideration. Studies have shown that this compound degrades rapidly in soil and water under natural conditions due to microbial activity. This rapid degradation minimizes its persistence in the environment and reduces the risk of long-term ecological effects. However, ongoing research is necessary to fully understand its environmental fate and behavior.

In conclusion, 5-Methyl-3-(methylthio)-1,2,4-triazine (CAS No. 28735-24-2) is a versatile chemical compound with a wide range of potential applications in pharmaceuticals and agrochemicals. Its unique molecular structure confers valuable biological activities that make it an attractive candidate for further research and development. As new studies continue to uncover its properties and applications, this compound is likely to play an increasingly important role in various scientific fields.